4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide
Overview
Description
4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is a compound that has been of interest to the scientific community due to its potential therapeutic applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in lab experiments. In
Mechanism of Action
The mechanism of action of 4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In addition, this compound has been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines in the brain.
Advantages and Limitations for Lab Experiments
4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has several advantages and limitations for use in lab experiments. One advantage is that this compound has been shown to have anti-tumor activity and neuroprotective effects, making it a potential therapeutic agent for various diseases. However, one limitation is that the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide. One direction is to further explore the mechanism of action of this compound to better understand its therapeutic potential. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo. Additionally, this compound could be studied in combination with other therapeutic agents to enhance its anti-tumor and neuroprotective effects.
Scientific Research Applications
4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders. This compound has been shown to have anti-tumor activity in cancer cells and has been studied as a potential treatment for glioblastoma. In addition, this compound has been shown to have neuroprotective effects and has been studied as a potential treatment for Parkinson's disease.
properties
IUPAC Name |
4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClFN3O/c1-13-4-6-16(12-17(13)21)22-19(25)24-9-7-23(8-10-24)18-11-15(20)5-3-14(18)2/h3-6,11-12H,7-10H2,1-2H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGNJDWKCUODPPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)NC3=CC(=C(C=C3)C)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClFN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.